Cas no 284668-70-8 (N-(3,4-Dimethylphenyl)-3-methylbenzamide)
284668-70-8 structure
Product Name:N-(3,4-Dimethylphenyl)-3-methylbenzamide
CAS No:284668-70-8
MF:C16H17NO
MW:239.312284231186
CID:2619866
PubChem ID:576970
Update Time:2025-04-21
N-(3,4-Dimethylphenyl)-3-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3,4-Dimethylphenyl)-3-methylbenzamide
- 284668-70-8
- Cambridge id 5345962
- N-(3,4-Dimethylphenyl)-3-methylbenzamide #
- starbld0004458
- Benzamide, 3-methyl-N-(3,4-dimethylphenyl)-
- AB00081769-01
- N-(3,4-DIMETHYL-PHENYL)-3-METHYL-BENZAMIDE
- SCHEMBL15006333
- STK089699
- 3-Methyl-N-(3,4-dimethylphenyl)benzamide
- AKOS002960812
- AN-652/11165279
- NLVDLHCAQOOWCC-UHFFFAOYSA-N
- CCG-735
-
- Inchi: 1S/C16H17NO/c1-11-5-4-6-14(9-11)16(18)17-15-8-7-12(2)13(3)10-15/h4-10H,1-3H3,(H,17,18)
- InChI Key: NLVDLHCAQOOWCC-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CC(C)=C1)NC1C=CC(C)=C(C)C=1
Computed Properties
- Exact Mass: 239.131014166g/mol
- Monoisotopic Mass: 239.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 29.1Ų
N-(3,4-Dimethylphenyl)-3-methylbenzamide Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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